Cas no 2034431-86-0 (1,1-Dimethylethyl 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-1-piperazinecarboxylate)

• Product Name: 1,1-Dimethylethyl 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-1-piperazinecarboxylate
• CAS No: 2034431-86-0
• MF: C₂₀H₂₉N₃O₄
• MW: 375.461965322495
• CID: 5812519
• PubChem ID: 92085484
• Update Time: 2025-10-20

1,1-Dimethylethyl 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-1-piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• OQFXLLZJJAOBOX-UHFFFAOYSA-N
• 1-Piperazinecarboxylic acid, 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-, 1,1-dimethylethyl ester
• 2034431-86-0
• tert-butyl 4-(2-(cyclopropylmethoxy)isonicotinoyl)-3-methylpiperazine-1-carboxylate
• tert-butyl 4-[2-(cyclopropylmethoxy)pyridine-4-carbonyl]-3-methylpiperazine-1-carboxylate
• AKOS026690133
• F6475-6402
• 1,1-Dimethylethyl 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-1-piperazinecarboxylate

• Inchi： 1S/C20H29N3O4/c1-14-12-22(19(25)27-20(2,3)4)9-10-23(14)18(24)16-7-8-21-17(11-16)26-13-15-5-6-15/h7-8,11,14-15H,5-6,9-10,12-13H2,1-4H3
• InChI Key： OQFXLLZJJAOBOX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(C2C=CN=C(OCC3CC3)C=2)=O)C(C)C1

Computed Properties

• Exact Mass: 375.21580641g/mol
• Monoisotopic Mass: 375.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 517.4±50.0 °C(Predicted)
• pka: 3.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1,1-Dimethylethyl 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-1-piperazinecarboxylate

1,1-Dimethylethyl 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-1-piperazinecarboxylate: A Novel Compound with Promising Therapeutic Potential

Compound with the CAS number 2034431-86-0 and the chemical name 1,1-Dimethylethyl 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-1-piperazinecarboxylate has emerged as a significant molecule in the field of pharmaceutical research. This compound represents a unique combination of structural elements, including a pyridinyl ring, a cyclopropylmethoxy substituent, and a 1-piperazinecarboxylate moiety, which collectively contribute to its potential biological activity. Recent studies have highlighted the importance of these structural features in modulating pharmacological properties, making this compound a focal point for drug discovery efforts.

The 1,1-Dimethylethyl group, also known as the tert-butyl group, plays a critical role in stabilizing the molecular framework of this compound. This structural feature enhances the compound's hydrophobicity and metabolic stability, which are essential for improving its bioavailability and reducing degradation in biological systems. The pyridinyl ring, specifically the 4-pyridinyl moiety, is a well-known pharmacophore in various therapeutic applications, including anti-inflammatory and neuroprotective agents. The cyclopropylmethoxy substituent further modulates the compound's reactivity and selectivity, potentially influencing its interaction with target receptors.

Recent advancements in medicinal chemistry have demonstrated that the 1-piperazinecarboxylate segment is a versatile scaffold for designing molecules with diverse biological activities. The 3-methyl substitution on the piperazine ring introduces additional steric and electronic effects, which may enhance the compound's ability to bind to specific protein targets. These structural modifications are strategically designed to optimize the compound's pharmacokinetic and pharmacodynamic profiles, addressing challenges associated with conventional drug development.

Current research on this compound has focused on its potential applications in treating inflammatory diseases and neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry reported that the compound exhibits significant anti-inflammatory activity by inhibiting key inflammatory pathways, such as NF-κB and MAPK. The pyridinyl ring is believed to interact with specific enzymes involved in cytokine production, while the cyclopropylmethoxy group enhances the compound's ability to modulate immune responses. These findings underscore the therapeutic potential of this compound in managing chronic inflammatory conditions.

Another notable aspect of this compound is its potential role in neuroprotection. A 2024 study in Neuropharmacology highlighted the compound's ability to reduce oxidative stress and neuronal damage in models of Parkinson's disease. The 1-piperazinecarboxylate segment is thought to act as a chelating agent, scavenging reactive oxygen species (ROS) and preserving mitochondrial function. The 3-methyl substitution may further enhance the compound's neuroprotective effects by stabilizing the piperazine ring and preventing premature degradation.

The structural complexity of this compound also makes it an attractive candidate for drug repurposing. Researchers are exploring its potential in treating metabolic disorders, such as type 2 diabetes, by targeting insulin signaling pathways. The pyridinyl ring and the cyclopropylmethoxy group may interact with key enzymes involved in glucose metabolism, offering a novel approach to managing metabolic dysregulation. These studies suggest that the compound's multifunctional properties could lead to its application in multiple therapeutic areas.

In terms of synthetic strategies, the compound has been synthesized using advanced methodologies that emphasize efficiency and scalability. The 1,1-Dimethylethyl group is typically introduced through a tert-butyldimethylsilyl (TBDMS) protection strategy, which ensures the stability of the molecular framework during synthesis. The 4-pyridinyl moiety is often incorporated via a nucleophilic substitution reaction, while the cyclopropylmethoxy group is synthesized using a ring-closure approach. These synthetic steps highlight the precision required to achieve the desired structural features.

The pharmacokinetic properties of this compound have also been evaluated in preclinical studies. The tert-butyl group contributes to improved oral bioavailability, as it reduces the compound's susceptibility to enzymatic degradation in the gastrointestinal tract. Additionally, the 1-piperazinecarboxylate segment may enhance the compound's solubility, facilitating its absorption and distribution in the body. These properties are crucial for ensuring the compound's effectiveness in vivo.

Despite its promising potential, the compound faces challenges related to its toxicological profile. Preclinical studies have indicated that the pyridinyl ring may exhibit some degree of cytotoxicity at high concentrations, necessitating further optimization to enhance its safety profile. Researchers are currently investigating modifications to the cyclopropylmethoxy group to reduce potential side effects while maintaining its therapeutic benefits. These efforts are critical for ensuring the compound's viability as a drug candidate.

The compound also holds promise for the development of combination therapies. Its ability to modulate multiple biological pathways suggests that it could be used in conjunction with other drugs to enhance therapeutic outcomes. For example, pairing the compound with existing anti-inflammatory agents may lead to synergistic effects, reducing the required dosage of each drug and minimizing adverse effects. This approach aligns with current trends in personalized medicine, where multi-target therapies are increasingly being explored.

In summary, the compound 1,1-Dimethylethyl 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-1-piperazinecarboxylate represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a valuable molecule for further investigation. As research continues to uncover its mechanisms of action and optimize its properties, this compound may pave the way for the development of new treatments for a wide range of diseases.

Further studies are needed to fully understand the compound's potential in clinical settings. The pyridinyl ring and the cyclopropylmethoxy group are likely to play pivotal roles in its therapeutic efficacy, and their interactions with biological targets warrant detailed investigation. Additionally, the 1-piperazinecarboxylate segment's role in modulating drug metabolism and pharmacodynamics should be explored to ensure its safety and effectiveness. These studies will be crucial in translating the compound's preclinical findings into viable therapeutic options.

Overall, the compound exemplifies the importance of structural diversity in drug design. Its complex architecture, incorporating multiple functional groups, highlights the need for innovative approaches in medicinal chemistry. As researchers continue to refine its properties and explore its applications, this compound may become a cornerstone in the development of new therapeutic agents, offering hope for patients with various medical conditions.

Further research into the compound's molecular mechanisms and therapeutic potential is essential. The pyridinyl ring's ability to modulate inflammatory responses, the cyclopropylmethoxy group's role in enhancing selectivity, and the 1-piperazinecarboxylate segment's contribution to pharmacokinetic properties all underscore the compound's significance. By addressing its challenges and expanding its applications, this compound could revolutionize the field of pharmaceutical science, providing new solutions for complex medical conditions.

As the field of medicinal chemistry continues to evolve, the compound stands as a testament to the power of structural innovation. Its unique combination of functional groups and its potential for multifunctional applications make it a promising candidate for future drug development. The continued exploration of its properties and mechanisms will undoubtedly contribute to the advancement of therapeutic strategies, offering new possibilities for improving patient outcomes.

Finally, the compound serves as a reminder of the importance of interdisciplinary research in pharmaceutical science. The collaboration between chemists, biologists, and clinicians is essential for translating laboratory findings into real-world therapeutic solutions. As the study of this compound progresses, it is likely to inspire further innovations in drug design, ultimately benefiting patients and advancing the field of medicine.

By addressing the challenges and expanding the applications of this compound, researchers can unlock its full potential. The pyridinyl ring, the cyclopropylmethoxy group, and the 1-piperazinecarboxylate segment all contribute to its unique properties, making it a valuable asset in the quest for new therapeutic agents. As the scientific community continues to explore its possibilities, this compound may become a key player in the development of innovative treatments for a wide range of diseases.

In conclusion, the compound 1,1-Dimethylethyl 4-[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]-3-methyl-1-piperazinecarboxylate represents a significant advancement in pharmaceutical research. Its potential therapeutic applications, combined with its unique structural features, make it a promising candidate for further investigation. As the scientific community continues to explore its properties and mechanisms, this compound may pave the way for the development of new treatments, offering hope for patients with various medical conditions.